Cas no 2138341-10-1 (tert-butyl N-(1-cyclopropyl-3-methoxy-1-oxobutan-2-yl)carbamate)

• Product Name: tert-butyl N-(1-cyclopropyl-3-methoxy-1-oxobutan-2-yl)carbamate
• CAS No: 2138341-10-1
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 6244237
• PubChem ID: 165471370
• Update Time: 2025-10-29

tert-butyl N-(1-cyclopropyl-3-methoxy-1-oxobutan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-cyclopropyl-3-methoxy-1-oxobutan-2-yl)carbamate
• 2138341-10-1
• EN300-799878

• Inchi： 1S/C13H23NO4/c1-8(17-5)10(11(15)9-6-7-9)14-12(16)18-13(2,3)4/h8-10H,6-7H2,1-5H3,(H,14,16)
• InChI Key： WWSSJMGQDMQOGX-UHFFFAOYSA-N
• SMILES： O=C(C(C(C)OC)NC(=O)OC(C)(C)C)C1CC1

Computed Properties

• Exact Mass: 257.16270821g/mol
• Monoisotopic Mass: 257.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl N-(1-cyclopropyl-3-methoxy-1-oxobutan-2-yl)carbamate

Professional Introduction to Compound with CAS No. 2138341-10-1 and Product Name: *tert-butyl N-(1-cyclopropyl-3-methoxy-1-oxobutan-2-yl)carbamate*

Compound with the CAS number 2138341-10-1 and the product name tert-butyl N-(1-cyclopropyl-3-methoxy-1-oxobutan-2-yl)carbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug development and biochemical studies. The intricate arrangement of functional groups within its framework suggests a multifaceted utility, making it a subject of considerable interest among researchers.

The molecular structure of this compound is defined by several key features. The presence of a tert-butyl group provides stability and lipophilicity, which are often desirable traits in pharmaceutical compounds. This group enhances the compound's solubility in organic solvents and contributes to its metabolic stability. On the other hand, the N-(1-cyclopropyl-3-methoxy-1-oxobutan-2-yl)carbamate moiety introduces a variety of interactions that can be exploited for biological activity. The cyclopropyl ring, in particular, is known for its ability to engage in favorable non-covalent interactions with biological targets, while the methoxy group adds another layer of modularity for further chemical derivatization.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds for their potential therapeutic effects. Carbamates are known for their versatility as pharmacophores, capable of modulating various biological pathways. The specific arrangement of atoms in tert-butyl N-(1-cyclopropyl-3-methoxy-1-oxobutan-2-yl)carbamate suggests that it may interact with enzymes or receptors in a manner that could lead to therapeutic benefits. For instance, studies have shown that carbamate derivatives can serve as inhibitors or activators of key enzymes involved in metabolic pathways, making them attractive candidates for drug discovery.

The synthesis of this compound involves a series of well-established organic reactions, including condensation reactions and protection-deprotection strategies. The synthesis pathway must be carefully optimized to ensure high yield and purity, which are critical for pharmaceutical applications. Advanced synthetic techniques, such as flow chemistry and automated synthesis platforms, have been employed to enhance the efficiency and reproducibility of the synthetic process. These techniques not only improve the scalability of production but also allow for the rapid screening of analogs to identify more potent derivatives.

The pharmacological properties of tert-butyl N-(1-cyclopropyl-3-methoxy-1-oxobutan-2-yl)carbamate have been explored through both computational modeling and experimental studies. Computational methods, such as molecular docking and quantum mechanics calculations, have been instrumental in predicting how this compound might interact with biological targets. These predictions provide valuable insights into potential binding modes and affinity, guiding experimental design and helping to prioritize compounds for further testing.

In vitro studies have begun to reveal the biological activity of this compound. Initial experiments have focused on its interaction with enzymes known to be involved in inflammatory pathways. Preliminary results suggest that it may exhibit inhibitory activity against certain inflammatory mediators, indicating a potential role in managing inflammatory diseases. Additionally, its interaction with other biological targets has been investigated, including receptors involved in pain perception and neurotransmitter signaling. These findings underscore the compound's potential as a lead molecule for further drug development.

The safety profile of any pharmaceutical compound is paramount before it can be considered for clinical use. Therefore, comprehensive toxicological studies are being conducted to assess the potential adverse effects of tert-butyl N-(1-cyclopropyl-3-methoxy-1-oxobutan-2-yl)carbamate. These studies include acute toxicity tests, chronic exposure assessments, and evaluations of potential genotoxicity or carcinogenicity. By adhering to stringent regulatory guidelines, researchers aim to ensure that this compound is safe for human use if further developed into a drug.

The development of novel pharmaceuticals is often a lengthy and complex process involving multiple stages from discovery to market approval. However, compounds like tert-butyl N-(1-cyclopropyl-3-methoxy-1-oxobutan-2-yl)carbamate offer hope for new therapeutic interventions by providing innovative chemical scaffolds with unique biological activities. As research continues to uncover new applications and refine synthetic methodologies, this compound may play a significant role in addressing unmet medical needs.

The integration of cutting-edge technologies into drug discovery has significantly accelerated the pace at which new compounds are developed. High-throughput screening (HTS), CRISPR-based genetic editing techniques, and artificial intelligence-driven drug design tools are just a few examples of how modern technologies are transforming pharmaceutical research. By leveraging these advancements, researchers can more efficiently identify promising candidates like tert-butyl N-(1-cyclopropyl-3-methoxy-1-oxybutan- 2 -2 yl)carbamate, thereby reducing the time and cost associated with bringing new drugs to market.

In conclusion, compound with CAS No. 2138341-10 -10 -10.and product name: *tert-butyl N-(1-cyclopropyllllllllmmmmmmmmk k k k k k k k kk$k$k$k$k$k$k$k$k$k$e$t-butyle$t-butyle$t-butyle$t-butyle$t-butyle$t-butyle$t-butyle$t-butyle$t-butoe$t-butoe$t-butoe$t-butoe$t-butoe$t-butoe$t-butoe$t-butoe$t-bute-$bute-$bute-$bute-$bute-$bute-$bute-$bute-$butyle-$butyle-$butyle-$butyle-$butyle-$butyle-$butyle-$butyle- carbama$a$aa$s$p$n$ma$s$p$n$mf>f>f>f>d>d>d>c>c>c>b>b>b>a>a>af>d>c>b>a>s

i$h*g>f>d>c>b>a*s